N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide
Overview
Description
N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide, also known as DPEG, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a glycinamide derivative that has been synthesized through a complex chemical process.
Mechanism of Action
The mechanism of action of N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in the inflammatory response. N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide has also been shown to inhibit the activity of certain proteins involved in cancer cell growth.
Biochemical and Physiological Effects:
N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of certain cancer cells. In addition, N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide has been shown to have antifungal and antibacterial properties. However, more research is needed to fully understand the biochemical and physiological effects of N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide.
Advantages and Limitations for Lab Experiments
One advantage of N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide is its potential use as a protein stabilizer in biotechnology applications. It has also been shown to have potential applications in medicine and agriculture. However, one limitation of N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide is its complex synthesis process, which can make it difficult to produce in large quantities. In addition, more research is needed to fully understand its potential applications and limitations.
Future Directions
There are several future directions for the study of N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide. One direction is to further investigate its potential applications in medicine, including its potential use as an anticancer agent. Another direction is to study its potential use as a protein stabilizer in biotechnology applications. In addition, more research is needed to fully understand the biochemical and physiological effects of N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide and its potential limitations. Finally, research is needed to develop more efficient synthesis methods for N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide to make it more accessible for scientific research and potential commercial applications.
Conclusion:
In conclusion, N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide, or N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide, is a glycinamide derivative that has gained significant attention in the field of scientific research due to its potential applications in various fields. It has been studied for its potential use in medicine, agriculture, and biotechnology. While more research is needed to fully understand its potential applications and limitations, N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide has the potential to be a valuable tool in scientific research and potential commercial applications.
Scientific Research Applications
N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide has been studied for its potential applications in various fields, including medicine, agriculture, and biotechnology. In medicine, N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide has been shown to have anti-inflammatory and analgesic properties. It has also been studied for its potential use as an anticancer agent. In agriculture, N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide has been studied for its ability to inhibit the growth of certain plant pathogens. In biotechnology, N~2~-(2,4-dimethylphenyl)-N~1~-ethyl-N~2~-(phenylsulfonyl)glycinamide has been studied for its potential use as a protein stabilizer.
properties
IUPAC Name |
2-[N-(benzenesulfonyl)-2,4-dimethylanilino]-N-ethylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3S/c1-4-19-18(21)13-20(17-11-10-14(2)12-15(17)3)24(22,23)16-8-6-5-7-9-16/h5-12H,4,13H2,1-3H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKMPSRPPCJOWKD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)CN(C1=C(C=C(C=C1)C)C)S(=O)(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N~2~-(2,4-dimethylphenyl)-N-ethyl-N~2~-(phenylsulfonyl)glycinamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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